Cas no 2680686-41-1 (benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate)

Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate is a specialized heterocyclic compound featuring a benzothiazole core substituted with bromo and fluoro groups at the 6- and 5-positions, respectively. The carbamate functionality, protected by a benzyl group, enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of halogen substituents increases reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. This compound’s structural features make it valuable for constructing complex molecules, including bioactive agents. Its stability under standard conditions ensures ease of handling and storage, while its defined purity supports reproducible results in research and development processes.
benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate structure
2680686-41-1 structure
Product Name:benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate
CAS No:2680686-41-1
MF:C15H10BrFN2O2S
MW:381.219504833221
CID:5622000
PubChem ID:165931603
Update Time:2025-06-12

benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate
    • 2680686-41-1
    • EN300-28301923
    • Inchi: 1S/C15H10BrFN2O2S/c16-10-6-13-12(7-11(10)17)18-14(22-13)19-15(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19,20)
    • InChI Key: FPXGNERLKSBUMU-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)SC(NC(=O)OCC1C=CC=CC=1)=N2)F

Computed Properties

  • Exact Mass: 379.96304g/mol
  • Monoisotopic Mass: 379.96304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 79.5Ų

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Additional information on benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate

Comprehensive Overview of Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680686-41-1)

Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680686-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, which includes a bromo and fluoro substitution, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's carbamate functional group enhances its stability and bioavailability, which is critical for its utility in medicinal chemistry. Recent studies have highlighted its role in targeting specific enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory therapeutics. Additionally, its benzothiazole core is a common motif in agrochemicals, sparking interest in its use for crop protection solutions amid global food security challenges.

From a synthetic perspective, Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate is often synthesized via multi-step reactions involving halogenation and carbamate formation. Its purity and yield are meticulously optimized to meet the stringent requirements of high-throughput screening (HTS) in drug development. Analytical techniques such as HPLC and NMR are routinely employed to validate its structural integrity, ensuring reproducibility in research applications.

The compound's relevance extends to the field of precision medicine, where tailored therapies are designed based on molecular profiling. Its fluoro and bromo substituents contribute to its ability to interact selectively with biological targets, a feature highly sought after in the era of personalized healthcare. Furthermore, its compatibility with green chemistry principles has made it a candidate for sustainable synthesis routes, addressing environmental concerns in industrial processes.

In the context of AI-driven drug discovery, Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate has been featured in computational studies predicting its binding affinity to various protein targets. This aligns with the increasing integration of machine learning in chemical research, where compounds like this are screened virtually to accelerate lead optimization. Such advancements are reshaping how researchers approach the design of next-generation therapeutics.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like Benzyl N-(6-bromo-5-fluoro-1,3-benzothiazol-2-yl)carbamate remain at the forefront of innovation. Its versatility and potential applications across multiple industries underscore its importance in contemporary research. For those seeking detailed protocols or commercial sources, reputable suppliers often provide technical data sheets and custom synthesis services to support ongoing investigations.

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